1-[(4-methylbenzyl)sulfonyl]-N-[3-(propan-2-yloxy)propyl]piperidine-4-carboxamide

• Molecular Formula: C20H32N2O4S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 1-[(4-methylphenyl)methylsulfonyl]-N-(3-propan-2-yloxypropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H32N2O4S/c1-16(2)26-14-4-11-21-20(23)19-9-12-22(13-10-19)27(24,25)15-18-7-5-17(3)6-8-18/h5-8,16,19H,4,9-15H2,1-3H3,(H,21,23)
• InChI Key: OPVWUJCQQZVNLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)N2CCC(CC2)C(=O)NCCCOC(C)C

Description

1-[(4-METHYLPHENYL)METHANESULFONYL]-N-[3-(PROPAN-2-YLOXY)PROPYL]PIPERIDINE-4-CARBOXAMIDE is a complex organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structure, which includes a piperidine ring, a methanesulfonyl group, and a propan-2-yloxy substituent

Preparation Methods

The synthesis of 1-[(4-METHYLPHENYL)METHANESULFONYL]-N-[3-(PROPAN-2-YLOXY)PROPYL]PIPERIDINE-4-CARBOXAMIDE involves several steps, starting with the preparation of key intermediates. One common synthetic route includes the following steps:

Preparation of 4-Methylbenzenemethanesulfonyl chloride: This intermediate is synthesized by reacting 4-methylbenzyl alcohol with thionyl chloride.

Formation of the Piperidine Derivative: The piperidine ring is introduced through a nucleophilic substitution reaction involving piperidine and the sulfonyl chloride intermediate.

Introduction of the Propan-2-yloxy Group: The final step involves the reaction of the piperidine derivative with 3-(propan-2-yloxy)propylamine under appropriate conditions to yield the target compound.

Industrial production methods may involve optimization of these steps to enhance yield and purity, as well as the use of catalysts and specific reaction conditions to streamline the process.

Chemical Reactions Analysis

1-[(4-METHYLPHENYL)METHANESULFONYL]-N-[3-(PROPAN-2-YLOXY)PROPYL]PIPERIDINE-4-CARBOXAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide or thiol group.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperidine ring or the sulfonyl group.

Hydrolysis: The amide bond in the compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles such as amines or alcohols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[(4-METHYLPHENYL)METHANESULFONYL]-N-[3-(PROPAN-2-YLOXY)PROPYL]PIPERIDINE-4-CARBOXAMIDE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use as a drug candidate for treating specific diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-[(4-METHYLPHENYL)METHANESULFONYL]-N-[3-(PROPAN-2-YLOXY)PROPYL]PIPERIDINE-4-CARBOXAMIDE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and affecting various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

1-[(4-METHYLPHENYL)METHANESULFONYL]-N-[3-(PROPAN-2-YLOXY)PROPYL]PIPERIDINE-4-CARBOXAMIDE can be compared with other similar compounds, such as:

4-Methylbenzenemethanesulfonyl chloride: This compound is a key intermediate in the synthesis of the target compound and shares the sulfonyl group.

Piperidine derivatives: Compounds with a piperidine ring are structurally similar and may exhibit similar chemical properties and reactivity.

Propan-2-yloxy derivatives: Compounds with a propan-2-yloxy group may have similar solubility and chemical behavior.

The uniqueness of 1-[(4-METHYLPHENYL)METHANESULFONYL]-N-[3-(PROPAN-2-YLOXY)PROPYL]PIPERIDINE-4-CARBOXAMIDE lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.